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CAS No.: 70458-96-7

Cat. No.: S537504

Quality Specifications of Norfloxacin Tablets

The table below summarizes the standard pharmacopeial requirements for 400 mg norfloxacin tablets and

results from a quality assessment study of nine brands [1]:

Compliance in

Quality Test USP Specification Study (9 Key Findings & Notes

brands)
Assay Within specified range 9/9 Complied All brands contained the labeled amount
(Content) (400 mg) of active ingredient. [1]
Weight Not more than 2 of 20 9/9 Complied Ensures dosage consistency between
Uniformity tablets deviate by >5%; individual tablets. [1]

none by >10%

Tablet Typically >50 N [1] 9/9 Complied Hardness affects handling and
Hardness dissolution. All brands were within
acceptable limits. [1]
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Compliance in

Quality Test USP Specification Study (9 Key Findings & Notes
brands)
Friability Weight loss < 1.0% 9/9 Complied Measures resistance to abrasion and

chipping; low friability ensures tablet
integrity. [1]

Dissolution >80% released in 30 7/9 Complied Critical test for efficacy. Two brands
minutes failed to release 80% of the drug within
the required time. [1]

Dissolution Comparison to 2/9 Similar Two brands (Negaflox, Norcin) showed

Profile comparator product similar dissolution profiles to the
comparator (Trizolin). Drug release
kinetics best fit the Weibull model. [1]

Detailed Experimental Protocols

Here are the standard methodologies used for the key quality tests, as described in the United States
Pharmacopeia (USP) [1].

Uniformity of Weight

e Procedure: Twenty tablets are weighed individually and the average weight is calculated. The
percentage deviation of each tablet from the average is determined.

¢ Formula: (\text{Deviation} % = \frac{|\text{Individual Weight} - \text{Average Weight}|}{\text{Average
Weight}} \times 100 )

e Acceptance Criteria: The test passes if not more than two tablets deviate by more than 5%, and
none deviate by more than 10%. [1]

Friability Test

e Procedure: A pre-weighed sample of 20 tablets is placed in the drum of a friability tester and rotated
at 100 revolutions for 4 minutes. The tablets are then dedusted and reweighed.
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e Formula: (\text{Friability} % = \frac{\text{Initial Weight} - \text{Final Weight}}{\text{Initial Weight}}
\times 100 )
e Acceptance Criteria: The weight loss should not be more than 1.0%. [1]

Hardness Test

e Procedure: The crushing strength (hardness) of ten randomly selected tablets is measured using a
hardness tester, which applies increasing pressure until the tablet fractures.

e Acceptance Criteria: Tablets with a hardness of greater than 50 N are generally considered
acceptable to withstand packaging and shipping stresses. [1]

Assay of Active Ingredient

¢ Instrumentation: High-Performance Liquid Chromatography (HPLC) system equipped with a UV
detector.
e Chromatographic Conditions:

[e]

Column: C18, 3.9 mm x 30 cm, 5 um patrticle size.

Mobile Phase: Mixture of 0.001M phosphoric acid and acetonitrile (850:150).
Flow Rate: 2 mL/min.

Detection: 275 nm.

o

(e]

[¢]

e Sample Preparation: Twenty tablets are powdered. A portion equivalent to 100 mg of norfloxacin is
dissolved in the mobile phase, sonicated, and diluted to volume. The solution is then filtered and
injected into the HPLC. [1]

Dissolution Test

e Apparatus: USP Apparatus 2 (Paddle), with 900 mL of dissolution medium.

¢ Medium: 0.1 N Hydrochloric Acid (HCI) or buffer as specified in the monograph.

¢ Procedure: The paddle rotates at 50 rpm. Samples are withdrawn at 30 minutes, and the amount of
drug dissolved is quantified using a UV-Vis spectrophotometer or HPLC.

e Acceptance Criteria: Not less than 80% (Q) of the labeled amount of norfloxacin is dissolved in 30
minutes. [1]

Visualizing the Quality Control Workflow
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The diagram below outlines the logical sequence of these key pharmacopeial tests.

(Weight Uniformity TESD
(Friability Test)
(Hardness Test)

(Dissolution TesD
(Assay (Content))

Product Meets

Specifications

Click to download full resolution via product page

Drug Release Kinetics and Comparisons

Drug Release Modeling
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¢ In the comparative study, the drug release data for the tested norfloxacin tablets fit best to the

Weibull release model [1]. This model is widely used to describe the dissolution profile of
pharmaceutical dosage forms.

Therapeutic Comparisons with Other Antibiotics

While the core quality tests are universal, norfloxacin is often compared to other fluoroquinolones for

therapeutic use. The table below summarizes some key distinctions based on drug databases and clinical

studies.
User .
L . Half-life . o
Antibiotic Common Uses Rating (out (hours) Key Differentiating Factors
of 10)
Norfloxacin Uncomplicated UTIs, GI 3.4 (from 5 4.8 [3] Lower user-reported
infections [2] [3] reviews) [2] effectiveness; primarily targets
urinary and Gl tracts. [2] [3]
Ciprofloxacin  Broad-spectrum (UTIs, 5.0 (from 4.0 [3] Wider range of indications;
respiratory, skin 938 more clinical ratings data
infections) [3] reviews) [3] available. [4]
Ofloxacin Broad-spectrum (UTIs, 4.8 (from 18 7.5[5] Longer half-life may allow for
respiratory, STISs) [2] reviews) [2] less frequent dosing. [5]
Levofloxacin  Broad-spectrum 5.1 (from 6.0 [5] Often used for more serious
(pneumonia, sinusitis) 747 respiratory infections. [5]

[5]

reviews) [5]

Note on User Ratings: The ratings are aggregated from patient reviews on a drug information website and

are not clinically verified. They reflect patient-reported experiences rather than objective efficacy and

should be interpreted with caution [2] [3] [5].

Key Takeaways for Professionals
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o Dissolution is a Critical Failure Point: While most quality attributes like hardness and assay are
routinely met, dissolution testing is a key differentiator. The study found that 22% (2 out of 9) of
brands failed this test, which can directly impact bioavailability and therapeutic efficacy [1].

¢ Generic Equivalence is Achievable: The study demonstrates that some generic norfloxacin
brands (both imported and locally manufactured) can meet the same rigorous pharmacopeial
standards as the comparator product, supporting their use in cost-conscious healthcare systems [1].

e Consider the Clinical Context: When comparing norfloxacin to alternatives, quality control ensures
bioequivalence, but clinical choice depends on factors like approved indications, spectrum of activity,
and local resistance patterns [4] [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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